rac-(2R,4S)-4-benzylpiperidine-2-carboxylic acid, cis
Overview
Description
Rac-(2R,4S)-4-benzylpiperidine-2-carboxylic acid, cis is a useful research compound. Its molecular formula is C13H17NO2 and its molecular weight is 219.3. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,4S)-4-benzylpiperidine-2-carboxylic acid, cis involves the synthesis of the piperidine ring followed by the introduction of the benzyl and carboxylic acid groups.", "Starting Materials": [ "4-benzyl-1,2,3,6-tetrahydropyridine", "Sodium cyanoborohydride", "Acetic acid", "Sodium hydroxide", "Chloroacetic acid", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "Reduction of 4-benzyl-1,2,3,6-tetrahydropyridine with sodium cyanoborohydride in acetic acid to form rac-(2R,4S)-4-benzylpiperidine", "Treatment of rac-(2R,4S)-4-benzylpiperidine with chloroacetic acid and sodium hydroxide to form rac-(2R,4S)-4-benzylpiperidine-2-carboxylic acid", "Acidification of the reaction mixture with hydrochloric acid", "Extraction of the product with ethyl acetate", "Washing of the organic layer with sodium bicarbonate and water", "Drying of the organic layer with sodium chloride", "Evaporation of the solvent to obtain rac-(2R,4S)-4-benzylpiperidine-2-carboxylic acid, cis" ] } | |
CAS No. |
2679950-13-9 |
Molecular Formula |
C13H17NO2 |
Molecular Weight |
219.3 |
Purity |
95 |
Origin of Product |
United States |
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